Cas no 117883-42-8 (3-Bromo-1H-indazol-6-ol)

3-Bromo-1H-indazol-6-ol structure
3-Bromo-1H-indazol-6-ol structure
Product Name:3-Bromo-1H-indazol-6-ol
CAS No:117883-42-8
MF:C7H5BrN2O
MW:213.031400442123
MDL:MFCD24716693
CID:1091720
PubChem ID:135742454
Update Time:2025-09-21

3-Bromo-1H-indazol-6-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1H-indazol-6-ol
    • 3-bromo-1,2-dihydroindazol-6-one
    • 3-bromo-2H-indazol-6-ol
    • F52085
    • 117883-42-8
    • CS-0186773
    • AS-77063
    • MDL: MFCD24716693
    • Inchi: 1S/C7H5BrN2O/c8-7-5-2-1-4(11)3-6(5)9-10-7/h1-3,11H,(H,9,10)
    • InChI Key: SURPDMPJHDQNIZ-UHFFFAOYSA-N
    • SMILES: BrC1=C2C=CC(=CC2=NN1)O

Computed Properties

  • Exact Mass: 211.95853g/mol
  • Monoisotopic Mass: 211.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 48.9Ų

3-Bromo-1H-indazol-6-ol Pricemore >>

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